![molecular formula Dy2O3 B074326 Dysprosium oxide CAS No. 1308-87-8](/img/structure/B74326.png)
Dysprosium oxide
Overview
Description
Dysprosium oxide is a sesquioxide compound of the rare earth metal dysprosium . It appears as a pastel yellowish-greenish, slightly hygroscopic powder . It has specialized uses in ceramics, glass, phosphors, lasers, as a Faraday rotator, and dysprosium metal halide lamps .
Synthesis Analysis
This compound nanoparticles can be prepared through various methods. One approach is the combustion method, which allows the synthesis of this compound nanoparticles without applying calcination temperature . Another method involves a direct precipitation method using Dy(NO3)3 and Na2CO3, followed by a one-step thermal decomposition method for the efficient conversion of dysprosium carbonate to this compound nanoparticles .Molecular Structure Analysis
The structure of this compound takes a cubic crystal structure below 1870 °C and monoclinic and/or hexagonal structures above this temperature . The structure of the compound can be further analyzed using techniques such as X-ray diffraction (XRD), scanning electron microscopy (SEM), and Fourier transform infrared (FTIR) spectroscopy .Chemical Reactions Analysis
This compound can react with acids to produce the corresponding dysprosium (III) salts . For example, it reacts with hydrochloric acid (HCl) to form dysprosium chloride (DyCl3) and water .Physical And Chemical Properties Analysis
This compound has a molar mass of 372.998 g/mol and appears as a pastel yellowish-greenish powder . It has a density of 7.80 g/cm3 and a melting point of 2408 °C . It is slightly hygroscopic and highly insoluble . It also exhibits a cubic crystal structure .Scientific Research Applications
Detection of Tetracycline Hydrochloride in Milk : Dysprosium fluorescent probes can detect tetracycline hydrochloride in milk. These probes exhibit fluorescence quenching effects in an ethanol system, making them useful for monitoring antibiotic residues in dairy products (Wang Manl, 2014).
Improving Adherence of Al2O3/NiAl Interface : Dysprosium can enhance the adherence of the Al2O3/NiAl interface. This is significant in improving the performance of materials used in corrosive environments (Tian Zhang et al., 2013).
Dysprosium Shortage and Green Energy Technologies : Dysprosium is crucial in permanent magnets for electric vehicles and wind turbines. Studies show that dysprosium demand might outstrip supply in the short term, emphasizing the need for efficient recycling and new mining projects (Sander Hoenderdaal et al., 2013).
Use in High-k Dielectrics : Dysprosium scandate (DyScO3) thin films are promising materials for high-k dielectrics in semiconductor devices. They exhibit high dielectric constant and stability at elevated temperatures (Reji Thomas et al., 2006).
Nanoparticle Manufacturing and Characterization : Dysprosium Oxide nanoparticles are synthesized using combustion methods for various applications, including in optical materials due to their unique photoluminescence properties (A. Zelati et al., 2013).
Nanorod Synthesis : Dysprosium hydroxide and oxide nanorods can be directly prepared from commercial Dy2O3 crystals using hydrothermal processes. These nanorods are potential candidates for various nanotechnology applications (X. Song et al., 2008).
Gas Sensing Properties : Dysprosium doping in SnO2 thin films positively influences their gas sensing properties. This makes Dy-doped materials suitable for sensing applications (K. Bose et al., 2020).
Selective Adsorption of Dy(III) : The development of cellulose nanocrystal aerogels for the selective adsorption of Dy(III) demonstrates the potential of this compound in environmental applications, particularly in rare earth element recovery (Xudong Zheng et al., 2021).
Mechanism of Action
Target of Action
Dysprosium oxide (Dy2O3) is a sesquioxide compound of the rare earth metal dysprosium . It primarily targets various materials and systems, including ceramics, glass, phosphors, lasers, and dysprosium metal halide lamps . It is also used in high-temperature superconductor (HTS) materials .
Mode of Action
This compound interacts with its targets by inducing changes in their properties. For instance, in HTS materials, it generates different effective defects that trap vortices in different regions of temperature-magnetic field space, thereby enhancing the property of flux pinning . It can also react with acids to produce the corresponding dysprosium(III) salts .
Biochemical Pathways
Research has shown that this compound nanoparticles can have toxic effects on escherichia coli, suggesting that they may interact with biological systems in some way .
Pharmacokinetics
A study has shown that carbon-coated paramagnetic this compound nanoparticles can act as an efficient t2 mri contrast agent at 30 T MR field , suggesting that they can be distributed in the body and detected using MRI.
Result of Action
The result of this compound’s action depends on its application. In HTS materials, it enhances the property of flux pinning . In ceramics, glass, phosphors, lasers, and dysprosium metal halide lamps, it contributes to their specific properties . When used as a contrast agent in MRI, it enhances the contrast of the images .
Action Environment
The action of this compound can be influenced by environmental factors. For instance, the efficiency of this compound nanoparticles in enhancing the property of flux pinning in HTS materials can be affected by temperature and magnetic field . Furthermore, the toxicity of this compound nanoparticles on Escherichia coli can be influenced by factors such as NaCl and glucose concentrations .
Future Directions
The global dysprosium market, including dysprosium oxide, is expected to increase significantly over the forecast period, owing to rising demand from the automotive and electronics sectors . This suggests that research and development in the applications of this compound will continue to grow in the future.
Biochemical Analysis
Biochemical Properties
It has been synthesized into nano-sheets using Syzygium travancoricum leaf extract . These nano-sheets have shown potential for biomedical applications .
Cellular Effects
Dysprosium oxide nano-sheets have shown cytotoxic effects against A549 lung cancer cells . The antimicrobial activity of this compound nano-sheets was significant on all the tested species .
Molecular Mechanism
Its cytotoxic effects suggest that it may interact with cellular biomolecules in a way that disrupts normal cell function .
Temporal Effects in Laboratory Settings
In laboratory settings, this compound nano-sheets have shown a dose-dependent cytotoxic effect on A549 lung cancer cells
properties
IUPAC Name |
dysprosium(3+);oxygen(2-) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Dy.3O/q2*+3;3*-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEZAXHSNIQTPMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Dy+3].[Dy+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Dy2O3 | |
Record name | dysprosium(III) oxide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Dysprosium(III)_oxide | |
Description | Chemical information link to Wikipedia. | |
Record name | Dysprosium oxide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Dysprosium_oxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20276467 | |
Record name | Dysprosium oxide (Dy2O3) | |
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Molecular Weight |
373.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Slightly hygroscopic white powder; [Hawley] | |
Record name | Dysprosium oxide (Dy2O3) | |
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Record name | Dysprosium oxide | |
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CAS RN |
1308-87-8, 37247-99-7 | |
Record name | Dysprosium oxide | |
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Record name | Dysprosium oxide | |
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Record name | Dysprosium oxide (Dy2O3) | |
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Record name | Dysprosium oxide (Dy2O3) | |
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Record name | Didysprosium trioxide | |
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Record name | DYSPROSIUM OXIDE | |
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Synthesis routes and methods
Procedure details
Q & A
Q1: What is the molecular formula and weight of dysprosium oxide?
A: The molecular formula of this compound is Dy2O3. It has a molecular weight of 373.00 g/mol. [, , , ]
Q2: What is the crystal structure of Dy2O3?
A: this compound typically exhibits a cubic crystal structure. [, , ]
Q3: What are the key spectroscopic characteristics of Dy2O3?
A: Dy2O3 shows characteristic absorption bands in the ultraviolet and visible regions. [] Photoluminescence studies reveal strong emissions in the visible region, particularly a bright blue emission at 482 nm and a yellow emission at 573.5 nm. These emissions arise from the 4F9/2 → 6H15/2 and 4F9/2 → 6H13/2 transitions of dysprosium ions, respectively. [, ]
Q4: How does the morphology of Dy2O3 nanoparticles influence their properties?
A: The morphology of Dy2O3 nanoparticles significantly impacts their properties. For instance, rod-like Dy2O3 nanoparticles exhibit distinct magnetic properties compared to their bulk counterparts. [] Controlling the shape and size of nanoparticles during synthesis is crucial for tailoring their functionality. [, ]
Q5: What synthesis methods are commonly employed for preparing Dy2O3 nanoparticles?
A5: Various methods are used to synthesize Dy2O3 nanoparticles, including:
- Homogeneous precipitation: This technique allows for control over particle size and size distribution by adjusting parameters like metal cation concentration, urea concentration, and aging time. []
- Hydrothermal synthesis: This method enables the synthesis of Dy2O3 nanoparticles with different morphologies, including spherical and nanowire shapes, by controlling temperature, time, and precursor ratios. []
- Combustion method: This approach allows for the rapid synthesis of Dy2O3 nanoparticles at relatively low temperatures using a fuel like glycine. []
- Anion-Exchange Precipitation: This technique uses strong base anion resin to precipitate Dy2O3 precursor from nitrate solutions. []
Q6: How does the sintering temperature affect the mechanical properties of Dy2O3 ceramics?
A: The mechanical properties of Dy2O3 ceramics, such as density, bending strength, and fracture toughness, are significantly influenced by the sintering temperature. Higher sintering temperatures generally lead to increased density, but the optimal temperature for achieving desirable mechanical properties depends on the specific application. [, ]
Q7: Can the optical properties of Dy2O3 be modified?
A: Yes, doping Dy2O3 with other elements like Yttrium (Y) and Lanthanum (La) can alter its optical properties, including its transparency windows and Verdet constant. These modifications can be beneficial for applications in Faraday devices and lasers. [, ]
Q8: What are the potential applications of Dy2O3 in electronics?
A: this compound thin films demonstrate potential for applications in electronics, particularly in memory devices due to their unique magnetic properties. [] The electrical conductivity of Dy2O3 films can be influenced by factors such as annealing conditions and grain size. []
Q9: How is Dy2O3 employed in the field of biosensing?
A: Dy2O3, in conjunction with other nanomaterials like graphene oxide, can be utilized as a carrier for biomolecules like hemoglobin. This combination shows promise in developing biosensors for detecting molecules such as hydrogen peroxide. []
Q10: Does Dy2O3 have applications in nuclear technology?
A: Yes, due to its high thermal neutron absorption cross-section, Dy2O3 is valuable in nuclear technology. Separating high-purity Dy2O3 is crucial for its application in nuclear reactors. [, ]
Q11: What are the emerging applications of Dy2O3 in biomedicine?
A11: Dy2O3 nanoparticles are gaining interest for biomedical applications:
- MRI Contrast Agents: Dy2O3 nanoparticles exhibit potential as efficient T2 MRI contrast agents due to their paramagnetic properties and ability to influence water proton relaxation times. They can be functionalized with biocompatible coatings like carbon or D-glucuronic acid to enhance biocompatibility and targeting. [, , ]
- Fluorescence Imaging: The fluorescent properties of Dy2O3 make it suitable for potential applications in fluorescence imaging and biolabeling. []
Q12: Are there any concerns regarding the toxicity of Dy2O3 nanoparticles?
A: While Dy2O3 nanoparticles hold promise for various applications, assessing their potential toxicity is crucial, particularly for biomedical uses. Studies on Escherichia coli have explored the impact of Dy2O3 nanoparticles on bacterial viability, membrane integrity, and metabolic functions. [, ]
Q13: How can the properties of Dy2O3 be tailored for specific applications?
A13: The properties of Dy2O3 can be tailored through various methods:
- Doping: Introducing other elements into the Dy2O3 lattice can modify its optical, magnetic, and electronic properties. For example, doping with cobalt can induce room-temperature ferromagnetism. [, , ]
- Nanostructuring: Controlling the size, shape, and morphology of Dy2O3 at the nanoscale can significantly influence its properties. For instance, nanoparticles exhibit different characteristics compared to bulk materials. [, , , ]
- Surface Modification: Functionalizing the surface of Dy2O3 with molecules like polyethylene glycol (PEG) can enhance its biocompatibility and prevent agglomeration, making it more suitable for biomedical applications. []
Q14: What are the advantages of using Dy2O3 in high-temperature applications?
A14: Dy2O3 exhibits properties that make it suitable for high-temperature applications, including:
- High melting point: Dy2O3 has a high melting point, making it suitable for use in high-temperature environments. []
- Chemical stability: It is relatively stable at high temperatures and resistant to reactions with many chemicals. [, ]
- Thermal conductivity: It possesses reasonable thermal conductivity, allowing it to dissipate heat effectively. []
Q15: How does Dy2O3 contribute to the development of sustainable technologies?
A15: Dy2O3 plays a role in sustainable technologies through:
- Solar Thermochemical Water Splitting: It can be used in solar thermochemical water splitting cycles to produce hydrogen, a clean energy carrier. []
- Recycling and Resource Efficiency: Implementing efficient recycling and waste management strategies for Dy2O3 is crucial for minimizing environmental impact and promoting sustainability. []
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